/*body {
    word-wrap: break-word;
    font-family: Arial, Helvetica, sans-serif;
}*/
#container {
    display: flex;
    flex-direction: column;
    margin: 0 auto;
}
#center {
    display: flex;
    flex-direction: row;
    margin-top: 20px;
    align-self: center;
}
#periodic-table {
    display: grid;
    grid-template-columns: repeat(18, 45px);
    grid-template-rows: repeat(14, 45px);
}
#element-card {
    margin-top:2px;
    margin-left: 4px;
    margin-bottom: 2px;
    width: 300px;
    height: 400px;
    border: 1px solid black;
    display: flex;
    flex-direction: column;
}
#cardNumber {
    font-size: 18pt;
    text-align: center;
    /*margin-bottom: 60px;*/
}
#cardSymbol {
    /*text-align: center;
    vertical-align: bottom;*/
    font-size: 40pt;
    display: flex;
    justify-content: center;
    background: #4bc42f;
    color:#fff;
    border-radius: 3px;
    border: 1px solid #faf4fb;
    /* align-items: will drop down but no to the bottom */
    /*align-items: flex-end;*/
}
#cardCellTeam{
    background: #4bc42f;
    color:#fff;
    display: grid;
}
.desc-top{
    border-top: 1px solid #faf4fb;
}
.desc-bottom{
    border-bottom: 1px solid #faf4fb;
}
.desc-top-right{
    border-top-right-radius: 3px;
}
.desc-top-left{
    border-top-left-radius: 3px;
}
.desc-bottom-left{
    border-bottom-left-radius: 3px;
}
.desc-bottom-right{
    border-bottom-right-radius: 3px;
}
.desc-left{
    border-left: 1px solid #faf4fb;
}
#teamUp{
    display: grid;
    grid-template-columns: 1fr 1fr;
}
#teamDown{
    display: grid;
    grid-template-columns: 2fr 1fr;

}
#team1v2{
    display: grid;
    grid-template-columns: 4fr 7fr;
}
.nameAfterSym{
    font-size: .1em;
}
#cardLink {
    font-size: 14pt;
    text-align: center;
}
#cardStars {
    font-size: 18pt;
    text-align: center;
}
#cardBlurb {
    margin: 2px;
    margin-top: 20px;
    font-size: 10pt;
}
.middle {
    text-align: center;
}
#title {
    font-size: 40px;
    text-align: center;
}
#madeby > * {
    margin-top: 20px;
    text-align: center;
    font-size: 8pt;
}
.table-element {
    margin: 0px;
    border: 1px solid #faf4fb;
    font-size: 16pt;
    text-align: center;
    vertical-align: middle;
    line-height: 45px;
    user-select: none;
    cursor: pointer;
    border-radius: 3px;
    color: #fff;
}
.wikiurl{
    color: #fff;
    text-decoration: none;
}

table.smallWinTable th {
    background: #60c7d0;
    color: #fff;
    padding: 8px;
    font-size: 12px;
    line-height: 18px
    /*text-align: center;*/
}
.centerth{
    text-align: center;
}
table.smallWinTable tr td{
    border: 1px solid #ccc;
    border-width: 1px;
    border-style: solid;
    border-color: rgb(204, 204, 204);
    padding: 2px 2px 3px;
    text-align: center;
}
table.downloadTable tr td{
    border: 1px solid #ccc;
    border-width: 1px;
    border-style: solid;
    border-color: rgb(204, 204, 204);
    padding: 6px 20px 6px;
    text-align: center;
}

@media screen and (max-width: 736px) {
    #periodic-table {
        display: grid;
        grid-template-columns: repeat(18, 39px);
        grid-template-rows: repeat(10, 38px);
    }
    .table-element {
        margin: 0px;
        border: 1px solid #faf4fb;
        font-size: 11pt;
        text-align: center;
        vertical-align: middle;
        line-height: 35px;
        user-select: none;
        cursor: pointer;
        border-radius: 1px;
        color: #fff;
    }
    #cardSymbol {
        text-align: center;
        vertical-align: bottom;
        font-size: 35pt;
    }
}
@media screen and (max-width: 667px) {
    #periodic-table {
        display: grid;
        grid-template-columns: repeat(18, 36px);
        grid-template-rows: repeat(10, 36px);
        font-size: .9em;
    }
    .table-element {
        margin: 0px;
        border: 1px solid #faf4fb;
        font-size: 11pt;
        text-align: center;
        vertical-align: middle;
        line-height: 35px;
        user-select: none;
        cursor: pointer;
        border-radius: 1px;
        color: #fff;
    }
    #cardSymbol {
        text-align: center;
        vertical-align: bottom;
        font-size: 35pt;
    }
}

@media screen and (max-width: 568px) {
    #periodic-table {
        display: grid;
        grid-template-columns: repeat(18, 30px);
        grid-template-rows: repeat(10, 30px);
        font-size: xx-small;
    }
    .table-element {
        margin: 0px;
        border: 1px solid #faf4fb;
        font-size: 11pt;
        text-align: center;
        vertical-align: middle;
        line-height: 30px;
        user-select: none;
        cursor: pointer;
        border-radius: 1px;
        color: #fff;
    }
    #cardSymbol {
        text-align: center;
        vertical-align: bottom;
        font-size: 35pt;
    }
}

@media screen and (max-width: 375px) {
    .firstContainer{
        display: none!important;
    }
    #periodic-table {
        display: grid;
        grid-template-columns: repeat(18, 18px);
        grid-template-rows: repeat(10, 18px);
    }
    .table-element {
        margin: 0px;
        border: 1px solid #faf4fb;
        font-size: 11pt;
        text-align: center;
        vertical-align: middle;
        line-height: 18px;
        user-select: none;
        cursor: pointer;
        border-radius: 1px;
        color: #fff;
    }
    #cardSymbol {
        text-align: center;
        vertical-align: bottom;
        font-size: 18pt;
    }
    table.smallWinTable tr td{
        border: 1px solid #ccc;
        border-width: 1px;
        border-style: solid;
        border-color: rgb(204, 204, 204);
        padding: 2px 2px 3px;
        text-align: center;
        font-size: .5em;
    }


}